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Compound of Interest

Compound Name: Pigment Yellow 194

Cat. No.: B1581403

A comprehensive search of scientific literature and chemical databases reveals a significant
lack of available information for the molecular formula C18H17N504. Currently, there are no
published studies detailing the synthesis, characterization, or biological activity of any
compound with this specific elemental composition.

While a single compound with the molecular formula C18H17N504 is listed in the PubChem
database under the identifier CID 90662762, the entry is limited to computationally predicted
data. There is no associated experimental data, including spectroscopic information (NMR, IR,
Mass Spectrometry), physical properties, or details of its synthesis. The IUPAC name provided
for this entry is 4-[(32)-3-[(4E)-4-[amino(nitroso)methylidene]-2-methoxycyclohexa-2,5-dien-1-
ylidene]-1,2-oxazol-5-yl]-N'-hydroxybenzenecarboximidamide.[1] However, searches for this
specific chemical name in the scientific literature have not yielded any relevant results.

Further extensive searches for isomers and derivatives containing the C18H17N504 core, as
well as patent database inquiries, have also failed to identify any synthesized or characterized
compounds with this molecular formula.

Theoretical and Computational Data

In the absence of experimental data, computational methods can provide theoretical insights
into the potential properties of isomers of C18H17N504. These predictions, however, are not a
substitute for experimental validation.
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Predicted Properties for CID 90662762

The following table summarizes the computationally predicted properties for the compound
registered as CID 90662762 in the PubChem database.

Property Predicted Value
Molecular Weight 367.37 g/mol
XLogP3 2.5

Hydrogen Bond Donor Count 4

Hydrogen Bond Acceptor Count 7

Rotatable Bond Count 5

Exact Mass 367.128055 g/mol
Topological Polar Surface Area 145 A2

Heavy Atom Count 27

Formal Charge 0

Complexity 733

Source: PubChem CID 90662762

Hypothetical Experimental Workflow

For researchers interested in pursuing the synthesis and characterization of a compound with

the molecular formula C18H17N504, a general experimental workflow would be required. The

following diagram illustrates a potential logical flow for such a research endeavor.
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Caption: A logical workflow for the synthesis, characterization, and biological evaluation of a

novel chemical compound.

Potential Signaling Pathway Investigation

Should a compound with the molecular formula C18H17N504 be synthesized and found to
possess biological activity, the investigation into its mechanism of action would be a critical next
step. The following diagram illustrates a generic signaling pathway that is often implicated in

the action of bioactive molecules.
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Caption: A generalized cell signaling pathway that could be investigated to determine the
mechanism of action of a bioactive compound.

Conclusion

The molecular formula C18H17N504 represents an unexplored area of chemical space. There
is a clear opportunity for researchers in synthetic chemistry, analytical chemistry, and drug
discovery to contribute to the scientific knowledge base by synthesizing and characterizing
compounds with this formula. The development of detailed experimental protocols and the
elucidation of any potential biological activities and associated signaling pathways would be of
significant interest to the scientific community. Until such research is conducted and published,
a comprehensive technical guide on the characterization of C18H17N504 cannot be provided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1581403?utm_src=pdf-body-img
https://www.benchchem.com/product/b1581403?utm_src=pdf-custom-synthesis
https://patents.google.com/patent/WO2000034241A1/en
https://patents.google.com/patent/WO2000034241A1/en
https://www.benchchem.com/product/b1581403#molecular-formula-c18h17n5o4-characterization
https://www.benchchem.com/product/b1581403#molecular-formula-c18h17n5o4-characterization
https://www.benchchem.com/product/b1581403#molecular-formula-c18h17n5o4-characterization
https://www.benchchem.com/product/b1581403#molecular-formula-c18h17n5o4-characterization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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